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Compound of Interest

Compound Name: 2,4-Dimethylcyclohexanone

Cat. No.: B1329789 Get Quote

An In-depth Technical Guide to 2,4-Dimethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethylcyclohexanone (CAS No: 823-55-2) is a cyclic ketone that serves as a notable

intermediate in organic synthesis.[1][2][3] Its structural isomers, cis- and trans-2,4-
dimethylcyclohexanone, are of particular interest in stereoselective synthesis. This technical

guide provides a comprehensive overview of the chemical and physical properties, safety

information, synthesis, and analytical methodologies related to 2,4-Dimethylcyclohexanone.

Chemical and Physical Properties
2,4-Dimethylcyclohexanone is a C8 ketone with two methyl substituents on the

cyclohexanone ring.[1][2][3] The properties of the commercially available product, which is

often a mixture of cis and trans isomers, can vary.[1] Below is a summary of its key properties.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 823-55-2 (Mixture of isomers) [1][2]

Molecular Formula C₈H₁₄O [1][2][3]

Molecular Weight 126.20 g/mol [1]

IUPAC Name 2,4-dimethylcyclohexan-1-one [1]

Synonyms
Cyclohexanone, 2,4-dimethyl-;

2,4-Dimethylcyclohexan-1-one
[1][2]

LogP 1.92 [2]

Table 2: Physical Properties

Property Value Notes and References

Boiling Point 174-176 °C

Data for the related 2,6-

dimethylcyclohexanone isomer

mixture.[4]

Melting Point 9.25 °C (estimate) For trans-isomer.[5]

Density 0.925 g/mL at 25 °C

Data for the related 2,6-

dimethylcyclohexanone isomer

mixture.[4]

Refractive Index 1.447 (n20/D)

Data for the related 2,6-

dimethylcyclohexanone isomer

mixture.[4]

Safety and Handling
2,4-Dimethylcyclohexanone is classified as a hazardous substance. Proper safety

precautions should be observed during handling and storage.

Table 3: GHS Hazard Information
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Pictogram

Signal Word Warning

Hazard Statements
H319: Causes serious eye irritation.[1] H228:

Flammable solid (for related compounds).[6]

Precautionary Statements
P210, P240, P241, P264, P280,

P305+P351+P338, P337+P313, P370+P378

It is recommended to handle 2,4-Dimethylcyclohexanone in a well-ventilated area, using

appropriate personal protective equipment, including safety goggles and gloves.[6] Keep away

from heat, sparks, and open flames.[6]

Synthesis Protocols
A common route for the synthesis of substituted cyclohexanones involves the catalytic

hydrogenation of the corresponding substituted phenol, followed by oxidation of the resulting

cyclohexanol.

General Synthesis from 2,4-Dimethylphenol
This two-step process is a widely used industrial method for producing substituted

cyclohexanones.

Experimental Protocol:

Step 1: Hydrogenation of 2,4-Dimethylphenol

Reaction Setup: In a high-pressure reactor, charge 2,4-dimethylphenol and a suitable solvent

such as methanol.

Catalyst: Add a catalytic amount of a hydrogenation catalyst (e.g., Palladium on carbon,

Pd/C).

Hydrogenation: Pressurize the reactor with hydrogen gas and heat the mixture. The reaction

progress can be monitored by techniques like Gas Chromatography (GC) to confirm the

consumption of the starting material.
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Work-up: After the reaction is complete, cool the reactor, release the pressure, and filter off

the catalyst. The solvent can be removed under reduced pressure to yield crude 2,4-

dimethylcyclohexanol.

Step 2: Oxidation of 2,4-Dimethylcyclohexanol

Reaction Setup: Dissolve the crude 2,4-dimethylcyclohexanol in an appropriate organic

solvent (e.g., acetone).

Oxidation: Cool the solution in an ice bath and add an oxidizing agent, such as Jones

reagent (a solution of chromium trioxide in sulfuric acid), dropwise. Maintain the temperature

during the addition.

Work-up: Once the oxidation is complete, quench the reaction, typically with isopropanol.

The mixture is then extracted with an organic solvent (e.g., diethyl ether). The organic layers

are combined, washed with brine, dried over an anhydrous salt like sodium sulfate, and

concentrated under reduced pressure.

Purification: The resulting crude 2,4-dimethylcyclohexanone can be purified by distillation

or column chromatography.
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Step 1: Hydrogenation

Step 2: Oxidation
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Caption: Synthesis of 2,4-Dimethylcyclohexanone.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of 2,4-
Dimethylcyclohexanone.[2]

Experimental Protocol:

Column: Newcrom R1

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[2]

Detection: UV detection is typically suitable for compounds with a carbonyl group.

Sample Preparation

HPLC System

Inject

Newcrom R1 Column

Mobile Phase
(MeCN/Water/Acid)

UV Detector

Data Acquisition
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Caption: HPLC Analysis Workflow.

Spectroscopic Data
While specific spectra for the 823-55-2 CAS number are not readily available, the following are

expected characteristic peaks based on the analysis of related dimethylcyclohexanone

isomers.

¹H NMR: Expected chemical shifts would include signals for the methyl groups, typically in the

range of 0.9-1.2 ppm, and multiplets for the methylene and methine protons of the cyclohexane

ring between 1.5 and 2.5 ppm.

¹³C NMR: The carbonyl carbon is expected to have a chemical shift in the range of 200-215

ppm. Signals for the methyl carbons and the carbons of the cyclohexane ring would appear in

the upfield region. For the related 4,4-dimethyl-2-cyclohexen-1-one, the carbonyl carbon

appears at 199.6 ppm.[7]

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O stretching

vibration of the ketone is expected around 1710 cm⁻¹.

Biological Relevance and Applications
2,4-Dimethylcyclohexanone is a key intermediate in the synthesis of Cycloheximide, an

antibiotic that inhibits protein synthesis in eukaryotes. The decomposition of Cycloheximide

under alkaline conditions can also yield 2,4-dimethylcyclohexanone. This relationship makes

it a compound of interest in the development and study of protein synthesis inhibitors and

related therapeutic agents.
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Caption: Role in Cycloheximide Synthesis.

Conclusion
2,4-Dimethylcyclohexanone is a valuable building block in organic synthesis, particularly for

stereochemically complex molecules. This guide provides essential technical information for its

safe handling, synthesis, and analysis. Further research into the specific properties of its

individual isomers could open new avenues for its application in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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